Cas no 2034591-20-1 (N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-phenyl-1,3-thiazole-4-carboxamide)

• Product Name: N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-phenyl-1,3-thiazole-4-carboxamide
• CAS No: 2034591-20-1
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 5335658
• Update Time: 2025-05-22

N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-phenyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-phenylthiazole-4-carboxamide
• N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-phenyl-1,3-thiazole-4-carboxamide

• Inchi： 1S/C20H20N2O3S/c1-25-14-20(24,16-10-6-3-7-11-16)13-21-18(23)17-12-26-19(22-17)15-8-4-2-5-9-15/h2-12,24H,13-14H2,1H3,(H,21,23)
• InChI Key： UDOAXYCZNIFMNP-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC(COC)(C2C=CC=CC=2)O)=O)N=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 452
• XLogP3: 2.7
• Topological Polar Surface Area: 99.7

Additional information on N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-phenyl-1,3-thiazole-4-carboxamide

Introduction to N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-phenyl-1,3-thiazole-4-carboxamide (CAS No. 2034591-20-1)

The compound N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-phenyl-1,3-thiazole-4-carboxamide, identified by the CAS registry number 2034591-20-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule's structure incorporates a thiazole ring system, a phenyl group, and a substituted propyl chain with hydroxyl and methoxy functionalities, making it a promising candidate for drug design and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the efficiency of production but also contribute to the sustainability of chemical manufacturing. The compound's synthesis involves a multi-step process, including nucleophilic substitution, condensation reactions, and oxidation steps, which are meticulously optimized to achieve high yields and purity.

The structural features of N-(2-hydroxy-3-methoxy-2-phenylpropyl)-2-phenyl-1,3-thiazole-4-carboxamide are particularly intriguing. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and reactivity in various chemical environments. The presence of two phenyl groups enhances the molecule's aromaticity and hydrophobicity, which are critical properties for its potential use in drug delivery systems or as a building block in organic synthesis.

One of the most notable aspects of this compound is its functionalization with hydroxyl and methoxy groups on the propyl chain. These groups introduce hydrophilic characteristics into the molecule, potentially improving its solubility in aqueous media—a crucial factor for pharmacokinetic applications. Additionally, the methoxy group can act as an electron-donating substituent, influencing the electronic properties of the molecule and potentially modulating its reactivity in biochemical systems.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for anti-inflammatory agents due to its ability to inhibit specific enzymes involved in inflammatory pathways. Furthermore, preliminary in vitro assays have demonstrated moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

In terms of material science applications, the compound's unique combination of aromaticity and functional groups makes it an attractive candidate for use in advanced materials such as polymers or sensors. Its ability to form hydrogen bonds due to the hydroxyl group could enhance its compatibility with polar matrices or improve its performance in sensing applications.

The synthesis of N-(2-hydroxy-3-methoxy-2-phenylpropyl)-... has also been optimized using green chemistry principles. By employing recyclable catalysts and minimizing waste generation during the reaction process, chemists have developed environmentally friendly protocols that align with current sustainability goals.

In conclusion, N-(2-hydroxy-3-methoxy strong>-< strong >... strong>) is a multifaceted compound with promising applications across various fields. Its intricate structure offers numerous opportunities for further research and development, particularly in drug discovery and materials science. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical solutions that address contemporary challenges in health and technology.